
safe storage and handling procedures for 2-
bromoacrolein

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Bromoacrolein

Cat. No.: B081055 Get Quote

Technical Support Center: 2-Bromoacrolein Safety
This guide provides essential safety information, troubleshooting, and handling protocols for 2-
bromoacrolein (CAS: 14925-39-4) to ensure the safety of researchers, scientists, and drug

development professionals. Adherence to these procedures is critical due to the compound's

hazardous nature.

Frequently Asked Questions (FAQs)
Q1: What is 2-bromoacrolein and what are its primary hazards?

A1: 2-Bromoacrolein is a highly reactive, unsaturated aldehyde used in organic synthesis.[1] It

is a clear to pale yellow liquid with a pungent odor.[1] The primary hazards are significant:

Toxicity: It is toxic if swallowed, inhaled, or in contact with skin.[2][3]

Corrosivity: It causes severe skin burns and serious eye damage.[4]

Irritation: It is a skin, eye, and respiratory irritant.[1][5]

Genotoxicity: Studies have shown that 2-bromoacrolein can cause mutations and DNA

damage.[6]

Flammability: It is a flammable liquid, and its vapors can form explosive mixtures with air,

especially with heating.
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Q2: How should I properly store 2-bromoacrolein?

A2: Proper storage is crucial to maintain stability and prevent hazardous reactions. Store 2-
bromoacrolein in a tightly closed container, protected from light.[5] It should be kept in a dry,

cool, and well-ventilated area, away from heat, sparks, and open flames.[7][8] The

recommended storage temperature is between 2-10°C, with some suppliers recommending as

low as -20°C.[3][5] The storage area should be locked.[2]

Q3: What personal protective equipment (PPE) is mandatory when handling 2-
bromoacrolein?

A3: A comprehensive suite of PPE is required to prevent exposure.[9]

Eye/Face Protection: Wear chemical safety goggles that comply with OSHA 29 CFR

1910.133 or European Standard EN166.[7] A face shield should also be considered.[10]

Skin Protection: A lab coat and chemical-resistant gloves (e.g., nitrile rubber) are required.[9]

[11] Always inspect gloves before use and wash hands thoroughly after handling.[11][12]

Respiratory Protection: All handling of 2-bromoacrolein must be done in a certified chemical

fume hood.[7] If there is a risk of exceeding exposure limits, a NIOSH/MSHA approved

respirator should be used.[9]

Q4: What are the critical engineering controls for a safe workspace?

A4: Engineering controls are the primary line of defense. Always handle 2-bromoacrolein in a

well-ventilated area, specifically within a certified chemical fume hood to minimize inhalation

risk.[7][13] Ensure that eyewash stations and safety showers are readily accessible and

located close to the workstation.[7][9][10] Use explosion-proof electrical and ventilation

equipment to mitigate fire and explosion risks.[5][8]

Q5: What should I do in case of a spill?

A5: In the event of a spill, evacuate all non-essential personnel from the area.[7] Remove all

sources of ignition.[8][11] Wearing full PPE, absorb the spill with an inert, non-combustible

material like sand, silica gel, or vermiculite.[7][10] Collect the absorbed material into a suitable,
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tightly sealed container for hazardous waste disposal.[7][8] Do not allow the chemical to enter

drains or waterways.[7][11]

Q6: What are the first-aid procedures for exposure to 2-bromoacrolein?

A6: Immediate action is critical in case of any exposure.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding

the eyelids open.[14][15] Remove contact lenses if present and easy to do so.[5] Seek

immediate medical attention.[4]

Skin Contact: Immediately remove all contaminated clothing and wash the affected skin with

plenty of soap and water for at least 15 minutes.[2][14] Seek immediate medical attention.

[13]

Inhalation: Move the victim to fresh air immediately.[13][14] If breathing is difficult or has

stopped, provide artificial respiration.[2] Do not use the mouth-to-mouth method.[16] Seek

immediate medical attention.[4]

Ingestion: Do NOT induce vomiting.[4] Rinse the mouth thoroughly with water.[2] Never give

anything by mouth to an unconscious person.[13] Seek immediate medical attention.[7]

Q7: With which chemicals is 2-bromoacrolein incompatible?

A7: 2-bromoacrolein is incompatible with several classes of chemicals and can react violently.

Avoid contact with strong oxidizing agents, strong acids, strong bases, and strong reducing

agents.[5][7][8]

Q8: How should I dispose of 2-bromoacrolein waste?

A8: All waste containing 2-bromoacrolein, including contaminated PPE and spill cleanup

materials, must be treated as hazardous waste.[9] Dispose of the contents and container at an

approved waste disposal plant in accordance with local, state, and federal regulations.[5][17]

Quantitative Data Summary
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Property Value Reference

CAS Number 14925-39-4 [18][19]

Molecular Formula C₃H₃BrO [1][18]

Molecular Weight 134.96 g/mol [18][19]

Physical State Liquid [1][7]

Appearance Clear to pale yellow [1]

Boiling Point 148 - 150 °C @ 760 mmHg [7]

Flash Point > 110 °C / > 230 °F [7]

Storage Temperature
2-10 °C (refrigerated) or -20°C

(frozen)
[3][5]

Experimental Protocols
Protocol 1: Safe Weighing and Preparation of a 2-
Bromoacrolein Solution

Preparation: Before starting, ensure the chemical fume hood is certified and functioning

correctly.[10] Confirm that a safety shower and eyewash station are accessible and have

been recently tested.[10] Assemble all necessary glassware and reagents.

Don PPE: Put on all required PPE, including a lab coat, chemical-resistant gloves, and

chemical safety goggles.[9]

Handling in Fume Hood: Place the sealed container of 2-bromoacrolein inside the chemical

fume hood. Allow the container to equilibrate to the ambient temperature of the hood before

opening to avoid moisture condensation.

Weighing and Transfer: Perform all weighing and transfer operations within the fume hood.

[10] Use a tared, sealed container for weighing. Slowly add the desired amount of 2-
bromoacrolein. Close the primary container tightly immediately after use.[10]
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Dissolution: To create a solution, slowly add the weighed 2-bromoacrolein to the solvent in

a flask, ensuring the flask is stable.[10] If the dissolution is exothermic, use an ice bath to

cool the flask.[10] Keep the solution container covered as much as possible.

Cleanup: Clean any contaminated glassware within the fume hood. All disposable materials,

including pipette tips and weighing paper, must be placed in a designated hazardous waste

container.

Doff PPE: Remove PPE in the correct order to avoid contamination. Dispose of gloves and

any other contaminated disposable PPE as hazardous waste.

Hygiene: Wash hands and any exposed skin thoroughly with soap and water after the

procedure is complete.[7]

Protocol 2: Emergency Response to a Small Spill (<50
mL) within a Fume Hood

Alert Personnel: Immediately alert others in the laboratory of the spill.

Isolate and Ventilate: Ensure the fume hood sash is kept at the lowest practical height to

maintain containment and proper airflow.

Assess the Situation: Do not proceed with cleanup unless you are trained and have the

proper PPE and materials. If the spill is too large or you feel unsafe, evacuate and call

emergency services.

Gather Materials: Collect a spill kit containing inert absorbent material (e.g., vermiculite,

sand), a sealed container for waste, and tongs or a scoop.[7][10]

Absorb Spill: Gently cover the spill with the inert absorbent material, starting from the outside

and working inwards to prevent spreading.[8] Avoid creating dust.

Collect Waste: Once the liquid is fully absorbed, carefully collect the material using non-

sparking tools and place it into a labeled, sealable hazardous waste container.[8]

Decontaminate: Wipe the spill area with a suitable decontaminating solution, followed by

soap and water. Place all cleaning materials into the hazardous waste container.
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Dispose of Waste: Seal the hazardous waste container and arrange for its disposal

according to your institution's hazardous waste procedures.[5]

Report: Report the incident to your laboratory supervisor or safety officer.

Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://labchem-wako.fujifilm.com/sds/W01W0102-0681JGHEEN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receive & Inspect
Container

Store Securely
(Cool, Dry, Ventilated, Locked)

Prepare Workspace
(Fume Hood, Spill Kit, Eyewash)

Don Full PPE

Handle Chemical
(Weighing, Transfer, Reaction)

Decontaminate & Clean
Workspace

Segregate & Seal
Hazardous Waste

Doff PPE Correctly

Dispose of Waste
(Follow Procedures)

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow diagram for the safe handling of 2-bromoacrolein.
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Caption: Logical pathways for first-aid response to 2-bromoacrolein exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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